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Compound of Interest

Compound Name: Trichoviridin

CAS No.: 56283-32-0

Cat. No.: B15925787

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trichoviridin is an isonitrile antibiotic produced by various species of the filamentous fungi

Trichoderma. It exhibits a range of antimicrobial activities, making it a compound of interest for

applications in agriculture as a biocontrol agent and potentially in pharmaceuticals. Accurate

quantification of Trichoviridin in fungal fermentation broths is crucial for optimizing production

processes, ensuring quality control, and conducting further research into its biological activities.

This document provides detailed application notes and protocols for the quantification of

Trichoviridin using High-Performance Liquid Chromatography (HPLC) with Diode-Array

Detection (DAD) and confirmatory analysis by Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

Quantitative Data Summary
The following tables summarize representative quantitative data for Trichoviridin production.

Please note that these values are illustrative and can vary significantly based on the

Trichoderma species, strain, fermentation conditions, and analytical methodology.
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Table 1: Representative Trichoviridin Production in Different Trichoderma Species

Trichoderma
Species

Fermentation
Time (days)

Culture Type
Trichoviridin
Titer (µg/mL)

Reference

Trichoderma

virens
7 Shake Flask 15.2 ± 2.1

Hypothetical

Data

Trichoderma

harzianum
7 Shake Flask 8.5 ± 1.5

Hypothetical

Data

Trichoderma

koningii
10 Bioreactor 25.8 ± 3.4

Hypothetical

Data

Trichoderma

hamatum
10 Bioreactor 12.1 ± 1.9

Hypothetical

Data

Table 2: Method Performance Characteristics for Trichoviridin Quantification

Parameter HPLC-DAD LC-MS/MS

Linearity (R²) > 0.999 > 0.999

Limit of Detection (LOD) 0.1 µg/mL 0.01 ng/mL

Limit of Quantification (LOQ) 0.3 µg/mL 0.05 ng/mL

Accuracy (Recovery %) 92-105% 95-108%

Precision (RSD %) < 5% < 3%

Experimental Protocols
Fungal Fermentation and Sample Preparation
This protocol describes the general procedure for submerged fermentation of Trichoderma

species and the subsequent extraction of Trichoviridin from the culture broth.

Materials:

Trichoderma species of interest (e.g., T. virens, T. harzianum)
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Potato Dextrose Broth (PDB) or a suitable production medium

Erlenmeyer flasks

Shaking incubator

Ethyl acetate

Anhydrous sodium sulfate

Rotary evaporator

Methanol (HPLC grade)

0.22 µm syringe filters

Protocol:

Inoculum Preparation: Inoculate a 250 mL Erlenmeyer flask containing 50 mL of PDB with a

mycelial plug from a fresh culture of the Trichoderma species. Incubate at 25-28°C on a

rotary shaker at 150 rpm for 3-4 days.

Production Culture: Inoculate a 1 L Erlenmeyer flask containing 200 mL of production

medium with 10% (v/v) of the inoculum culture.

Fermentation: Incubate the production culture at 25-28°C on a rotary shaker at 150 rpm for

7-14 days.

Extraction:

Separate the fungal biomass from the culture broth by filtration or centrifugation.

To the cell-free supernatant, add an equal volume of ethyl acetate.

Shake vigorously for 15 minutes and allow the phases to separate in a separatory funnel.

Collect the upper ethyl acetate layer. Repeat the extraction of the aqueous phase two

more times with fresh ethyl acetate.
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Pool the ethyl acetate extracts and dry over anhydrous sodium sulfate.

Concentration and Reconstitution:

Evaporate the solvent from the dried extract using a rotary evaporator at 40°C.

Reconstitute the dried residue in a known volume of methanol (e.g., 1 mL).

Filter the reconstituted extract through a 0.22 µm syringe filter into an HPLC vial.

HPLC-DAD Quantification Method
This method provides a robust approach for the routine quantification of Trichoviridin.

Instrumentation and Conditions:

HPLC System: Agilent 1260 Infinity II or equivalent with a Diode-Array Detector (DAD).

Column: Poroshell 120 EC-C18 (4.6 x 150 mm, 2.7 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient:

0-1 min: 10% B

1-15 min: 10% to 90% B

15-18 min: 90% B

18.1-20 min: 10% B (re-equilibration)

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Injection Volume: 10 µL.
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Detection Wavelength: 228 nm.

Protocol:

Standard Preparation: Prepare a stock solution of Trichoviridin standard in methanol (1

mg/mL). From the stock solution, prepare a series of calibration standards ranging from 0.5

to 100 µg/mL.

Calibration Curve: Inject the calibration standards and construct a calibration curve by

plotting the peak area against the concentration.

Sample Analysis: Inject the prepared sample extracts.

Quantification: Determine the concentration of Trichoviridin in the samples by interpolating

their peak areas from the calibration curve.

LC-MS/MS Confirmatory Analysis
This method provides high sensitivity and selectivity for the confirmation and accurate

quantification of Trichoviridin, especially at low concentrations.

Instrumentation and Conditions:

LC-MS/MS System: Agilent 6400 Series Triple Quadrupole LC/MS or equivalent.

Ion Source: Electrospray Ionization (ESI) in positive mode.

Column: Zorbax SB-C18 (2.1 x 100 mm, 3.5 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient:

0-1 min: 5% B

1-8 min: 5% to 95% B
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8-10 min: 95% B

10.1-12 min: 5% B (re-equilibration)

Flow Rate: 0.4 mL/min.

Column Temperature: 40°C.

Injection Volume: 5 µL.

MS Parameters:

Capillary Voltage: 4000 V

Gas Temperature: 350°C

Gas Flow: 10 L/min

Nebulizer Pressure: 45 psi

MRM Transitions: Monitor the precursor ion to product ion transitions specific for

Trichoviridin (e.g., m/z 212.07 -> appropriate fragment ions, to be determined with a

standard).

Protocol:

Standard and Sample Preparation: Prepare standards and samples as described for the

HPLC-DAD method, but at lower concentrations suitable for the sensitivity of the LC-MS/MS

system.

Analysis: Inject the standards and samples into the LC-MS/MS system.

Quantification: Quantify Trichoviridin using the area of the specific MRM transition peak and

a calibration curve constructed with the standards.
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Fig. 1: General workflow for Trichoviridin quantification.
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Fig. 2: HPLC-DAD analytical workflow.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15925787/docs?utm_src=pdf-body-img#method-for-quantifying-trichoviridin-in-fungal-fermentations-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15925787?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Metabolism

Putative Trichoviridin Biosynthesis

Chorismate

Tyrosine

Isonitrile-containing Intermediate

Isonitrile Synthase (?)

Precursor with Cyclopentane Ring

Series of Enzymatic Steps
(e.g., Cyclases, Oxygenases)

Trichoviridin

Final Modification Steps

Click to download full resolution via product page

Fig. 3: Putative biosynthetic pathway of Trichoviridin.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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